Cas no 30071-44-4 (2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-
• CAS No: 30071-44-4
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 315322
• PubChem ID: 5378133
• Update Time: 2025-04-19

2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-
• 1-[3-Nitrophenyl]-3-[4-nitrophenyl]-2-propen-1-one
• (E)-1-(3-nitrophenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• BDBM50278196
• MKIFWDWOGFZNTR-RMKNXTFCSA-N
• Chalcone, 3',4-dinitro-
• 3',4-Dinitrocalcone
• 30071-44-4
• (2E)-1-(3-Nitrophenyl)-3-(4-nitrophenyl)-2-propen-1-one #
• 3',4-Dinitrochalcone
• 3',4-Dinitrocalcone [Italian]
• AKOS000953900
• CHEMBL471253
• WR-226212
• 1-(3-nitrophenyl)-3-(4-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C15H10N2O5/c18-15(12-2-1-3-14(10-12)17(21)22)9-6-11-4-7-13(8-5-11)16(19)20/h1-10H/b9-6+
• InChI Key： MKIFWDWOGFZNTR-RMKNXTFCSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.059
• Monoisotopic Mass: 298.058971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.396
• Boiling Point: 473.6°Cat760mmHg
• Flash Point: 229.4°C
• Refractive Index: 1.674
• PSA: 103.35